molecular formula C12H9ClFNO B8797828 1-Chloro-4-cyclopropoxy-7-fluoroisoquinoline CAS No. 1409964-54-0

1-Chloro-4-cyclopropoxy-7-fluoroisoquinoline

Cat. No.: B8797828
CAS No.: 1409964-54-0
M. Wt: 237.66 g/mol
InChI Key: ODKYNOHKQZEDRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-4-cyclopropoxy-7-fluoroisoquinoline is a useful research compound. Its molecular formula is C12H9ClFNO and its molecular weight is 237.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

1409964-54-0

Molecular Formula

C12H9ClFNO

Molecular Weight

237.66 g/mol

IUPAC Name

1-chloro-4-cyclopropyloxy-7-fluoroisoquinoline

InChI

InChI=1S/C12H9ClFNO/c13-12-10-5-7(14)1-4-9(10)11(6-15-12)16-8-2-3-8/h1,4-6,8H,2-3H2

InChI Key

ODKYNOHKQZEDRZ-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C3=C2C=CC(=C3)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-chloro-7-fluoroisoquinolin-4-ol (1 g, 5.06 mmol) in DMF (5 mL) was added Cs2CO3 (4.95 g, 15.18 mmol) followed by cyclopropyl bromide (1.2 mL, 15.18 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 145° C. for 18 h. The reaction mass was diluted with water and extracted with ethyl acetate. The organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (0.24 g, 20%) as a yellow solid.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
4.95 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
20%

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